Cas no 1315372-31-6 (3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol)

• Product Name: 3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol
• CAS No: 1315372-31-6
• MF: C₁₅H₁₀F₃N₃O
• MW: 305.254613399506
• CID: 5188284
• Update Time: 2025-05-20

3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol
• 3-[5-(3-Trifluoromethyl-phenyl)-1H-[1,2,4]triazol-3-yl]-phenol

• Inchi： 1S/C15H10F3N3O/c16-15(17,18)11-5-1-3-9(7-11)13-19-14(21-20-13)10-4-2-6-12(22)8-10/h1-8,22H,(H,19,20,21)
• InChI Key： BDTKNVADZZPLDP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1=NNC(C2C=CC=C(C=2)O)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 380
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8

Additional information on 3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol

Introduction to Compound CAS No. 1315372-31-6: 3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol

The compound CAS No. 1315372-31-6, also known as 3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule combines a phenolic group with a triazole ring system, which is further substituted with a trifluoromethyl group, making it a versatile building block for chemical synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel materials for electronic applications. The triazole ring system is known for its aromatic stability and ability to form hydrogen bonds, which are crucial for the design of high-performance materials. The presence of the trifluoromethyl group introduces additional electronic effects, enhancing the compound's reactivity and compatibility with other functional groups. This makes 3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol an ideal candidate for use in the synthesis of advanced polymers and organic semiconductors.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic systems have enabled more efficient formation of the triazole ring system, which is critical for maintaining the integrity of the molecule's structure.

In terms of applications, CAS No. 1315372-31-6 has shown promise in the field of pharmaceutical chemistry. Its unique combination of functional groups allows for interactions with biological systems, making it a potential lead compound for drug development. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes, suggesting its potential role in therapeutic agents.

Moreover, the environmental impact of this compound has been a subject of recent research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Preliminary findings indicate that the compound has low toxicity to aquatic organisms under controlled conditions, which is encouraging for its application in eco-friendly chemical processes.

In conclusion, CAS No. 1315372-31-6, or 3-(5-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazol-3-yl)phenol, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in modern chemical research and development.